Cas no 20163-90-0 (2,3-Dibromobutane-1,4-diol)

• Product Name: 2,3-Dibromobutane-1,4-diol
• CAS No: 20163-90-0
• MF: C₄H₈Br₂O₂
• MW: 247.913120269775
• CID: 88154
• PubChem ID: 16041
• Update Time: 2025-11-01

2,3-Dibromobutane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromobutane-1,4-diol
• 2,3-Dibromo-1,4-butanediol
• 1,4-dihydroxy-2,3-dibromobutane
• 2,3,5,6-TETRAFLUORO-4-METHYLBENZYLCHLORIDE
• 2,3-Dibrom-butan-1,4-diol
• 2,3-Dibrom-butandiol-1,4
• 2,3-dibromo-1,4-dihydroxy-2-butane
• 2,3-dibromo-butane-1,4-diol
• BENZYL SUCCINATE
• DIBENZYL SUCCINATE
• SPASMINE
• SUCCINIC ACID DIBENZYL ESTER
• dl-2,3-Dibromo-1,4-butanediol
• 2,3-Dibromo-1,4-butanediol, 99%
• A879800
• FT-0609513
• 4-01-00-02522 (Beilstein Handbook Reference)
• EINECS 217-750-1
• F16799
• 1947-58-6
• 1,4-Butanediol, 2,3-dibromo-
• .+/-.-2,3-Dibromo-1,4-butanediol
• AS-14411
• 2, 3-dibromobutane-1, 4-diol
• DTXSID70869065
• MFCD00011549
• 20163-90-0
• CS-0336551
• FT-0659513
• A813749
• BAA94758
• NS00009418
• 1,4-BUTANEDIOL, 2,3-DIBROMO-, (+,-)-
• (+/-)-2,3-dibromo-1,4-butanediol
• 1,4-Butanediol, d,l-2,3-dibromo-
• SCHEMBL373823
• BRN 1719778
• AKOS015915044
• (R*,R*)-(1)-2,3-Dibromobutane-1,4-diol
• 2,3-Dibromo-1,4-butanediol #
• 1,4-Butanediol, 2,3-dibromo-, (R*,R*)-(.+/-.)-

• MDL： MFCD00011549
• Inchi： 1S/C4H8Br2O2/c5-3(1-7)4(6)2-8/h3-4,7-8H,1-2H2
• InChI Key： OXYNQEOLHRWEPE-UHFFFAOYSA-N
• SMILES： BrC(CO)C(CO)Br

Computed Properties

• Exact Mass: 245.88900
• Monoisotopic Mass: 298.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• Color/Form: Not determined
• Density: 1,256 g/cm3
• Melting Point: 88-90 °C(lit.)
• Boiling Point: 148-150 °C1.5 mm Hg(lit.)
• Flash Point: 148-150°C/1.5mm
• Refractive Index: 1.5230 (estimate)
• PSA: 40.46000
• LogP: 0.49800
• Solubility: Not determined

2,3-Dibromobutane-1,4-diol Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：EK1575000
• Hazardous Material Identification：

Additional information on 2,3-Dibromobutane-1,4-diol

Comprehensive Guide to 2,3-Dibromobutane-1,4-diol (CAS No. 20163-90-0): Properties, Applications, and Industry Insights

2,3-Dibromobutane-1,4-diol (CAS No. 20163-90-0) is a halogenated organic compound with significant relevance in industrial and research applications. This brominated diol is characterized by its unique molecular structure, featuring two bromine atoms and two hydroxyl groups, which contribute to its versatility in chemical synthesis. The compound's chemical formula (C₄H₈Br₂O₂) and molecular weight (247.92 g/mol) make it a subject of interest for researchers exploring halogenated intermediates and specialty chemicals.

In recent years, the demand for 2,3-Dibromobutane-1,4-diol has grown due to its role in the production of flame retardants, pharmaceutical intermediates, and agrochemicals. With increasing focus on sustainable chemistry and green synthesis, researchers are investigating eco-friendly methods to produce this compound while minimizing environmental impact. The compound's thermal stability and reactivity also make it valuable for polymer modification and cross-linking agents.

One of the most searched questions about 2,3-Dibromobutane-1,4-diol revolves around its synthesis methods. Common approaches include the bromination of butanediol or the hydrolysis of dibromobutene. These processes are often optimized for yield improvement and purity enhancement, addressing concerns about byproduct formation and waste reduction. Industry professionals frequently search for supplier recommendations, technical data sheets, and safety handling guidelines, reflecting the compound's practical importance.

The physical properties of 2,3-Dibromobutane-1,4-diol include a white to off-white crystalline appearance, a melting point range of 80–85°C, and moderate solubility in polar solvents like water, ethanol, and acetone. Its chemical behavior is influenced by the presence of both bromine and hydroxyl groups, enabling reactions such as nucleophilic substitution, esterification, and ether formation. These traits are critical for its use in fine chemical synthesis and material science.

Emerging trends in the application of 2,3-Dibromobutane-1,4-diol include its potential in biodegradable polymers and bio-based materials. As industries shift toward circular economy models, this compound is being evaluated for its compatibility with renewable feedstocks. Additionally, its role in electronic materials, such as printed circuit boards, aligns with the growing demand for high-performance additives in the tech sector.

Quality control and analytical testing are paramount for 2,3-Dibromobutane-1,4-diol, with techniques like HPLC, GC-MS, and NMR spectroscopy ensuring product consistency. Researchers often inquire about storage conditions (e.g., cool, dry environments) and compatibility with other chemicals to prevent degradation. The compound's stability under various pH levels and temperature ranges is also a frequent topic of discussion in scientific forums.

In conclusion, 2,3-Dibromobutane-1,4-diol (CAS No. 20163-90-0) remains a pivotal compound in modern chemistry, bridging gaps between industrial applications and academic research. Its adaptability to evolving environmental regulations and technological advancements ensures its continued relevance. For those seeking deeper insights, exploring patent literature and peer-reviewed journals can provide advanced perspectives on its synthetic routes and innovative uses.